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Compound of Interest

Compound Name: Acid green 22

CAS No.: 5863-51-4

Cat. No.: B1609151

Get Quote

Executive Summary: The Identity Crisis
Critical Distinction: Acid Green 22 is NOT Light Green SF Yellowish, nor is it Fast Green FCF.

Inaccurate vendor labeling often conflates these three distinct triphenylmethane dyes.[1]

Acid Green 22 (C.I. 42170): Also known as Alkali Fast Green 10G.[1][2] It is chemically

distinct due to its chlorine substituent and specific sulfonation pattern, conferring superior

stability in alkaline conditions.

Light Green SF (C.I. 42095): The standard trichrome counterstain, notorious for rapid fading.

[1][3]

Fast Green FCF (C.I. 42053): A common substitute for Light Green SF, known for near-IR

fluorescence.[1][3]

Why This Matters: Acid Green 22 has a bathochromic shift (red-shifted absorption) compared

to its counterparts.[1][3] If you substitute it into a fluorescence protocol assuming it behaves

like Light Green SF, you risk quenching far-red fluorophores (e.g., Cy5, Alexa Fluor 647) due to

its absorption peak at ~666 nm.[1][3]
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Technical Profile & Spectral Characteristics
Physicochemical Properties

Property Data
Significance in Multi-
Staining

Common Name Alkali Fast Green 10G

"Alkali" denotes resistance to

fading in high pH buffers.[1][3]

[4][5]

CAS Number 5863-51-4

Use this for accurate

procurement (avoid C.I.

42095).[1][3]

Class Triphenylmethane
Acts as a fluorescence

quencher, not an emitter.[1]

(Water) 666 nm
CRITICAL: Absorbs deeply in

the red/far-red spectrum.[1][3]

Solubility Water, Ethanol
Compatible with standard

dehydration trains.[1]

Charge Anionic (Acidic)
Binds to cationic residues

(histones, collagen).[1][3]

Spectral Cross-Reactivity Diagram
The following diagram illustrates the spectral conflict. Acid Green 22 acts as a "spectral sink"

in the far-red channel.[1]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/CL/es/product/sial/f7258
https://en.wikipedia.org/wiki/Light_green_SF
https://de.wikipedia.org/wiki/Acid_Green_22
https://www.sigmaaldrich.com/JP/ja/product/aldrich/214566
https://www.sigmaaldrich.com/CL/es/product/sial/f7258
https://en.wikipedia.org/wiki/Light_green_SF
https://www.sigmaaldrich.com/CL/es/product/sial/f7258
https://www.sigmaaldrich.com/CL/es/product/sial/f7258
https://en.wikipedia.org/wiki/Light_green_SF
https://www.sigmaaldrich.com/CL/es/product/sial/f7258
https://www.sigmaaldrich.com/CL/es/product/sial/f7258
https://en.wikipedia.org/wiki/Light_green_SF
https://www.benchchem.com/product/b1609151/docs?utm_src=pdf-body#technical-guide-cross-reactivity-of-acid-green-22-in-multi-staining-protocols
https://www.sigmaaldrich.com/CL/es/product/sial/f7258
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Interaction Key

DAPI Emission
(461 nm)

Acid Green 22
Absorption (~666 nm)

Minimal Overlap
(Safe)

FITC/GFP Emission
(525 nm)

Low Overlap
(Safe)

Cy5/AF647 Emission
(670 nm)

HIGH OVERLAP
(Signal Quenching)

Safe Combination

High Risk (Quenching)

Click to download full resolution via product page

Caption: Spectral interaction map showing Acid Green 22's high absorption overlap with Far-

Red fluorophores, leading to signal loss.

Comparative Performance Analysis
This table objectively compares Acid Green 22 against the two most common alternatives in

multi-staining workflows.
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Feature
Acid Green 22

(Alkali Fast Green)
Light Green SF

Yellowish
Fast Green FCF

Primary Utility
Collagen stain

(Alkaline stable)

Collagen stain

(Standard)
Protein/Collagen stain

Fading Rate
Low (High

persistence)

High (Fades within

weeks)
Low

Absorption Peak ~666 nm ~630 nm ~625 nm

Fluorescence
Quencher (Red/Far-

Red)
Quencher (Red)

Emitter (Near-IR

fluorescence)

IHC Compatibility
Excellent (Stable in

alkaline retrieval)

Poor (Fades in

alkaline retrieval)
Good

Best Use Case

Long-term archival

slides; High pH

protocols

Routine

H&E/Trichrome (short-

term)

Confocal microscopy

(as background)

Validated Protocol: Alkali Fast Green Trichrome
This protocol is engineered for Acid Green 22. It differs from standard Masson’s Trichrome by

utilizing the dye's alkaline stability to produce a more permanent stain.[1]

Reagents
Bouin’s Fluid: Picric acid (saturated), Formaldehyde (37%), Glacial Acetic acid.[1]

Nuclear Stain: Weigert’s Iron Hematoxylin.[1]

Cytoplasmic Stain: Biebrich Scarlet-Acid Fuchsin.[1]

Differentiator: Phosphomolybdic-Phosphotungstic Acid (PMA/PTA).[1]

Target Stain (Acid Green 22):

Acid Green 22 (C.I. 42170):[1][2][3][4] 2.0 g[1]
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Distilled Water: 98 mL[1]

Glacial Acetic Acid:[1] 2.0 mL[1]

Note: The slightly higher concentration (2%) vs Light Green (usually 1%) compensates for

its broader absorption profile.[1][3]

Step-by-Step Methodology
Deparaffinization: Xylene (3x 5 min)

100% EtOH (2x 3 min)

95% EtOH (1x 3 min)

dH

O.

Mordanting: Incubate in Bouin’s Fluid at 56°C for 1 hour. Wash in running tap water until

yellow color disappears.[1]

Nuclear Staining: Weigert’s Iron Hematoxylin for 10 min.[1] Wash in running warm tap water

for 10 min.[1]

Cytoplasmic Staining: Biebrich Scarlet-Acid Fuchsin for 5 min. Rinse in dH

O.[1][6]

Differentiation: Incubate in PMA/PTA solution for 10-15 min. Crucial Step: This decolorizes

collagen, preparing it for Acid Green 22.[3]

Collagen Staining (The Core Step): Transfer directly to Acid Green 22 Solution for 5-10 min.

[1]

Observation: Collagen should turn a deep, emerald green.

Differentiation/Rinse: Dip in 1% Acetic Acid for 1 min.

Dehydration: 95% EtOH
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100% EtOH

Xylene.[1] Mount with resinous medium.[1]

Mechanism of Action Flowchart
Tissue Section

(Collagen + Cytoplasm)

Biebrich Scarlet (Acid Dye)
Stains EVERYTHING Red

PMA/PTA Treatment
(Large Polyacid)

Displacement
PMA displaces Red dye from

permeable Collagen only

Size Exclusion

Acid Green 22 Application
(Small Acid Dye)

Ionic Binding

Final State
Nuclei: Black | Cytoplasm: Red | Collagen: Green

Click to download full resolution via product page

Caption: Competitive binding mechanism where Acid Green 22 selectively occupies collagen

sites vacated by PMA/PTA.

Cross-Reactivity & Troubleshooting
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Chemical Cross-Reactivity
Histone Interference: Acid Green 22 is highly anionic.[1] If nuclear blocking is insufficient, it

will bind to histones, turning nuclei muddy green instead of black. Solution: Ensure Weigert’s

Hematoxylin is fresh and acidic; the iron lake blocks subsequent dye binding.[1]

Basic Drug Carryover: In drug development, basic drug compounds trapped in tissue can

bind Acid Green 22, creating false-positive "collagen" signals.[1][3] Control: Run a "dye-

only" slide without the drug treatment to establish baseline background.

Spectral Cross-Talk (Fluorescence)
The "Black Hole" Effect: Due to its

at 666 nm, Acid Green 22 is an efficient quencher of Cy5, Alexa Fluor 647, and DraQ5.[1]

Recommendation: If combining with immunofluorescence, use Blue (DAPI) and Green

(FITC/AF488) channels only.[1][3] Avoid the Far-Red channel.

Autofluorescence: Unlike Fast Green FCF, Acid Green 22 exhibits negligible intrinsic

fluorescence, making it a superior "dark" background for FITC/GFP imaging, provided the

concentration is controlled (<0.5% for IF counterstaining).[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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